(2,3-Dihydro-1H-inden-2-yl)hydrazine

• IUPAC Name: 2,3-dihydro-1H-inden-2-ylhydrazine
• InChI: InChI=1S/C9H12N2/c10-11-9-5-7-3-1-2-4-8(7)6-9/h1-4,9,11H,5-6,10H2
• InChI Key: IEHXIYQFEGQZIJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=CC=CC=C21)NN
• Molecular Formula: C9H12N2
• DSSTOX Substance ID: DTXSID30556863
• Molecular Weight: 148.20 g/mol
• CAS RN: 45894-21-1

Description

(2,3-Dihydro-1H-inden-2-yl)hydrazine, also known as DIH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and environmental science.

Scientific Research Applications

(2,3-Dihydro-1H-inden-2-yl)hydrazine has been extensively studied for its potential applications in various fields of scientific research. In the field of medicine, (2,3-Dihydro-1H-inden-2-yl)hydrazine has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. (2,3-Dihydro-1H-inden-2-yl)hydrazine has been found to inhibit the aggregation of amyloid-beta and alpha-synuclein, which are the hallmark proteins associated with these diseases.
In the field of agriculture, (2,3-Dihydro-1H-inden-2-yl)hydrazine has been studied for its potential use as a plant growth regulator. (2,3-Dihydro-1H-inden-2-yl)hydrazine has been found to stimulate the growth of plants, increase crop yield, and improve the quality of fruits and vegetables. Additionally, (2,3-Dihydro-1H-inden-2-yl)hydrazine has been shown to have antifungal and antibacterial properties, making it a potential alternative to synthetic pesticides.
In the field of environmental science, (2,3-Dihydro-1H-inden-2-yl)hydrazine has been studied for its potential use in the remediation of contaminated soils and water. (2,3-Dihydro-1H-inden-2-yl)hydrazine has been found to be effective in removing heavy metals such as lead, cadmium, and mercury from contaminated soils and water.

Mechanism of Action

The mechanism of action of (2,3-Dihydro-1H-inden-2-yl)hydrazine is not fully understood, but it is believed to involve the inhibition of protein aggregation and the modulation of oxidative stress. (2,3-Dihydro-1H-inden-2-yl)hydrazine has been found to interact with various proteins and enzymes involved in these processes, including beta-amyloid, alpha-synuclein, and superoxide dismutase.
Biochemical and Physiological Effects
(2,3-Dihydro-1H-inden-2-yl)hydrazine has been found to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, and neuroprotective properties. (2,3-Dihydro-1H-inden-2-yl)hydrazine has been shown to scavenge free radicals and reduce oxidative stress, which can lead to the prevention of various diseases such as cancer, cardiovascular disease, and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2,3-Dihydro-1H-inden-2-yl)hydrazine in lab experiments is its low toxicity and high stability. (2,3-Dihydro-1H-inden-2-yl)hydrazine has been shown to have minimal side effects and can be easily synthesized and purified. However, one of the limitations of using (2,3-Dihydro-1H-inden-2-yl)hydrazine in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of (2,3-Dihydro-1H-inden-2-yl)hydrazine. In the field of medicine, further research is needed to determine the optimal dosage and administration route of (2,3-Dihydro-1H-inden-2-yl)hydrazine for the treatment of neurodegenerative diseases. Additionally, the potential use of (2,3-Dihydro-1H-inden-2-yl)hydrazine in the treatment of other diseases such as cancer and cardiovascular disease should be explored.
In the field of agriculture, further research is needed to determine the optimal concentration and application method of (2,3-Dihydro-1H-inden-2-yl)hydrazine for plant growth regulation and pest control. Additionally, the potential use of (2,3-Dihydro-1H-inden-2-yl)hydrazine in the production of biofuels and bioplastics should be explored.
In the field of environmental science, further research is needed to determine the effectiveness of (2,3-Dihydro-1H-inden-2-yl)hydrazine in the remediation of contaminated soils and water under different environmental conditions. Additionally, the potential use of (2,3-Dihydro-1H-inden-2-yl)hydrazine in the treatment of wastewater and the production of biodegradable materials should be explored.
Conclusion
In conclusion, (2,3-Dihydro-1H-inden-2-yl)hydrazine is a chemical compound that has shown promising results in various fields of scientific research. Its potential applications in medicine, agriculture, and environmental science make it a valuable compound for further study. However, more research is needed to fully understand its mechanism of action and to determine its optimal use in different experimental settings.